Cas no 1006487-34-8 (1-(3-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(3-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1006487-34-8
• MF: C₁₁H₉BrN₂O₃
• MW: 297.104761838913
• MDL: MFCD04967929
• CID: 3058412
• PubChem ID: 19618676
• Update Time: 2025-04-21

1-(3-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((3-Bromophenoxy)methyl)-1H-pyrazole-3-carboxylic acid
• AKOS B016876
• ART-CHEM-BB B016876
• 1-[(3-bromophenoxy)methyl]pyrazole-3-carboxylic acid
• 1-[(3-bromophenoxy)methyl]-3-pyrazolecarboxylic acid
• 1-[(3-Bromophenoxy)methyl]-1H-pyrazole-3-carboxylic acid
• 1H-pyrazole-3-carboxylic acid, 1-[(3-bromophenoxy)methyl]-
• H30010
• 1006487-34-8
• STL163902
• AKOS000306455
• 1-((3-Bromophenoxy)methyl)-1H-pyrazole-3-carboxylicacid
• ALBB-012515
• 1-(3-bromophenoxymethyl)pyrazole-3-carboxylic acid
• LS-03918
• MFCD04967929
• 1-(3-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic acid

• MDL： MFCD04967929
• Inchi： 1S/C11H9BrN2O3/c12-8-2-1-3-9(6-8)17-7-14-5-4-10(13-14)11(15)16/h1-6H,7H2,(H,15,16)
• InChI Key： VXBGTLMJHCWAAF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCN1C=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 295.97965g/mol
• Monoisotopic Mass: 295.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 297.1g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

1-(3-Bromophenoxy)methyl-1H-pyrazole-3-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives